Cas no 2171839-38-4 (2-(aziridin-1-yl)-1H-indole)

2-(aziridin-1-yl)-1H-indole structure
2-(aziridin-1-yl)-1H-indole structure
Product Name:2-(aziridin-1-yl)-1H-indole
CAS No:2171839-38-4
MF:C10H10N2
MW:158.199801921844
CID:5766515
PubChem ID:157071278
Update Time:2025-07-18

2-(aziridin-1-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 2171839-38-4
    • EN300-1275255
    • 2-(aziridin-1-yl)-1H-indole
    • Inchi: 1S/C10H10N2/c1-2-4-9-8(3-1)7-10(11-9)12-5-6-12/h1-4,7,11H,5-6H2
    • InChI Key: ACLQBWSMGXOCHG-UHFFFAOYSA-N
    • SMILES: N1(C2=CC3C=CC=CC=3N2)CC1

Computed Properties

  • Exact Mass: 158.084398327g/mol
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 18.8Ų

2-(aziridin-1-yl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1275255-1.0g
2-(aziridin-1-yl)-1H-indole
2171839-38-4
1g
$0.0 2023-06-08
Enamine
EN300-1275255-50mg
2-(aziridin-1-yl)-1H-indole
2171839-38-4
50mg
$912.0 2023-10-01
Enamine
EN300-1275255-100mg
2-(aziridin-1-yl)-1H-indole
2171839-38-4
100mg
$956.0 2023-10-01
Enamine
EN300-1275255-250mg
2-(aziridin-1-yl)-1H-indole
2171839-38-4
250mg
$999.0 2023-10-01
Enamine
EN300-1275255-500mg
2-(aziridin-1-yl)-1H-indole
2171839-38-4
500mg
$1043.0 2023-10-01
Enamine
EN300-1275255-1000mg
2-(aziridin-1-yl)-1H-indole
2171839-38-4
1000mg
$1086.0 2023-10-01
Enamine
EN300-1275255-2500mg
2-(aziridin-1-yl)-1H-indole
2171839-38-4
2500mg
$2127.0 2023-10-01
Enamine
EN300-1275255-5000mg
2-(aziridin-1-yl)-1H-indole
2171839-38-4
5000mg
$3147.0 2023-10-01
Enamine
EN300-1275255-10000mg
2-(aziridin-1-yl)-1H-indole
2171839-38-4
10000mg
$4667.0 2023-10-01

2-(aziridin-1-yl)-1H-indole Related Literature

Additional information on 2-(aziridin-1-yl)-1H-indole

2-(Aziridin-1-yl)-1H-Indole: A Promising Compound in Pharmaceutical Research (CAS No. 2171839-38-4)

2-(Aziridin-1-yl)-1H-indole, a compound with the CAS number 2171839-38-4, has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. This article delves into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound, highlighting its significance in modern drug discovery and development.

Chemical Structure and Properties: 2-(Aziridin-1-yl)-1H-indole is a heterocyclic compound characterized by an indole ring fused to an aziridine moiety. The indole ring, a fundamental structure in many biologically active compounds, provides a rigid and planar framework that can interact with various biological targets. The aziridine group, a three-membered nitrogen-containing ring, adds a high degree of reactivity and flexibility to the molecule. This combination results in a compound with a unique set of chemical properties that make it an attractive candidate for drug development.

Synthesis Methods: The synthesis of 2-(aziridin-1-yl)-1H-indole has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of indole derivatives with aziridine precursors under controlled conditions. For instance, the reaction of 2-bromoindole with aziridine in the presence of a suitable base can yield 2-(aziridin-1-yl)-1H-indole with high efficiency. Recent studies have also reported the use of transition-metal-catalyzed reactions to improve the selectivity and yield of this synthesis.

Biological Activities: The biological activities of 2-(aziridin-1-yl)-1H-indole have been extensively investigated, revealing its potential as a therapeutic agent in various diseases. One notable application is in the treatment of neurodegenerative disorders. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For example, it has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. Additionally, studies have demonstrated that 2-(aziridin-1-yl)-1H-indole can enhance neuroprotective mechanisms by upregulating antioxidant enzymes and reducing oxidative stress.

Cancer Research: Another promising area for 2-(aziridin-1-yl)-1H-indole is cancer therapy. Preclinical studies have indicated that this compound exhibits potent antiproliferative effects on various cancer cell lines. Mechanistically, it has been shown to induce apoptosis by disrupting mitochondrial function and activating caspase cascades. Furthermore, 2-(aziridin-1-yl)-1H-indole can inhibit angiogenesis, thereby reducing blood supply to tumors and slowing their growth. These findings suggest that this compound could be developed as a novel anticancer agent.

Infectious Diseases: The broad-spectrum activity of 2-(aziridin-1-yl)-1H-indole extends to infectious diseases as well. Recent studies have demonstrated its efficacy against several bacterial and viral pathogens. For instance, it has shown potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus (MRSA) and Escherichia coli (E. coli). Additionally, preliminary data suggest that this compound may have antiviral properties against enveloped viruses such as influenza and herpes simplex virus (HSV). These findings highlight its potential as a broad-spectrum antimicrobial agent.

Clinical Trials and Future Directions: While much of the research on 2-(aziridin-1-yl)-1H-indole remains preclinical, several promising leads are being pursued for further development. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on specific indications such as neurodegenerative diseases, cancer, and infectious diseases. The results from these trials will provide crucial insights into the therapeutic potential of this compound and guide future research efforts.

Safety Considerations: strong > Despite its promising therapeutic applications, the safety profile of < strong > 2-(aziridin - 1 - yl) - 1 H - indole strong > must be thoroughly evaluated before it can be approved for clinical use . Preclinical toxicity studies have generally shown favorable safety profiles , but ongoing research is necessary to identify any potential adverse effects . Additionally , pharmacokinetic studies are being conducted to optimize dosing regimens and ensure optimal bioavailability . p > < p >< strong >Conclusion: strong > In summary ,< strong > 2 -( aziridin - 1 - yl) - 1 H - indole strong > ( CAS No . 2171839 - 38 - 4 ) represents a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , combined with its broad spectrum of biological effects , makes it an attractive candidate for further drug development . Ongoing research efforts aim to elucidate its mechanisms of action , optimize its properties , and evaluate its safety profile , paving the way for potential clinical applications . As our understanding of this compound continues to grow , it is likely to play an increasingly important role in advancing medical treatments for various diseases . p > article > response >

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.